Cas no 109971-63-3 (Combretastatin A-1)

Combretastatin A-1 is a microtubule polymerization inhibitor that binds to the colchicine binding site of tubulin Combretastatin A-1 inhibits Wnt through tubulin depolymerization mediated Akt inactivation/ β- Catenin pathway Combretastatin A-1 has anti-tumor and anti vascular effects

Combretastatin A-1 structure

Product Name:Combretastatin A-1

CAS No:109971-63-3

Molecular Formula:C₁₈H₂₀O₆

Molecular Weight:332.3478

CID:220337

PubChem ID:5458993

Combretastatin A-1 Properties

Names and Identifiers

- Combretastatin A-1
- (Z)-3-Methoxy-6-(3,4,5-trimethoxystyryl)benzene-1,2-diol
- (Z)-3-(3,4,5-TRIMETHOXYSTYRYL)-6-METHOXYBENZENE-1,2-DIOL
- 1,2-Benzenediol, 3-methoxy-6-[(Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]-
- COMBRETASTATIN A1
- (Z)-1-[3',4',5'-trimethoxyphenyl]-2-[2'',3''-dihydroxy-4''-methoxyphenyl]ethene
- (Z)-3,4,4',5-Tetramethoxy-2',3'-dihydroxystilbene
- (Z)-3',4,4',5'-Tetramethoxystilbene-2,3-diol
- 3-Methoxy-6-[(Z)-3,4,5-trimethoxystyryl]-1,2-benzenediol
- combretastatin A1 Z
- Combretastatin A1( 3-Methoxy-6-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-benzene-1,2-diol )
- combretastatin A-2
- 109971-63-3
- BDBM50090044
- (Z)-3-METHOXY-6-(3,4,5-TRIMETHOXYSTYRYL)BENZENE-1,2-DIOL
- NSC-600032
- OXi4500
- NSC600032
- CS-0083815
- 1,2-Benzenediol,3-methoxy-6-[(1Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]-
- 2222ATS339
- combretastatins A-1
- UNII-2222ATS339
- SCHEMBL8736882
- 3-Methoxy-6-[(Z)-2-(3,4,5-trimethoxy-phenyl)-vinyl]-benzene-1,2-diol
- MS-24999
- B8173373K297
- 3-methoxy-6-[(E)-2-(3,4,5-trimethoxyphenyl)vinyl]benzene-1,2-diol
- 3-methoxy-6-[(Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]benzene-1,2-diol
- 3-methoxy-6-[(Z)-2-(3,4,5-trimethoxyphenyl)vinyl]benzene-1,2-diol
- COMBRETASTATIN A-1 [MI]
- 1,2-Benzenediol, 3-methoxy-6-(2-(3,4,5-trimethoxyphenyl)ethenyl)-, (Z)-
- COMBRETASTATIN A1 [WHO-DD]
- AKOS022180052
- (Z)-2'',3''-dihydroxy-3,4,4'',5-tetramethoxystilbene
- CHEMBL36255
- NSC 600032
- A802119
- DTXSID701028842
- 3-Methoxy-6-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-benzene-1,2-diol
- HY-121993
- (Z)-3-Methoxy-6-[2-(3,4,5-trimethoxyphenyl)ethenyl]-1,2-benzenediol
- 3-methoxy-6-((Z)-2-(3,4,5-trimethoxyphenyl)ethenyl)benzene-1,2-diol
- Combretastatin A1
- DA-72317
- 1,2-Benzenediol, 3-methoxy-6-((Z)-2-(3,4,5-trimethoxyphenyl)ethenyl)-
- G12824
- (Z)-3-(3,4,5-trimethoxystyryl)-6-methoxybenzene-1,2-diol
- (Z)-3-Methoxy-6-(3,4,5-Trimethoxystyryl)Benzene-1,2-Diol
- +Expand
- InChIKey： YUSYSJSHVJULID-AATRIKPKSA-N
- Inchi： InChI=1S/C18H20O6/c1-21-13-8-7-12(16(19)17(13)20)6-5-11-9-14(22-2)18(24-4)15(10-11)23-3/h5-10,19-20H,1-4H3/b6-5+
- SMILES： COC1C=CC(/C=C/C2C=C(OC)C(OC)=C(OC)C=2)=C(O)C=1O

Computed Properties

Exact Mass: 332.12600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 332.126
Heavy Atom Count: 24
Complexity: 387
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 77.4A^2

Experimental Properties

LogP: 3.30260
PSA: 77.38000
Refractive Index: 1.627
Boiling Point: 528.4 °C at 760 mmHg
Flash Point: 273.3 °C
Density: 1.251

Combretastatin A-1 Security Information

Combretastatin A-1 Customs Data

HS CODE：2909499000
Customs Data：

China Customs Code:
2909499000

Overview:

2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Combretastatin A-1 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00JS4N-5mg	Combretastatin A1	109971-63-3	97%	5mg	$147.00	2024-10-09
A2B Chem LLC	AJ22119-5mg	(Z)-3-Methoxy-6-(3,4,5-trimethoxystyryl)benzene-1,2-diol	109971-63-3	≥98%	5mg	$77.00	2024-08-02
AK Scientific	8716CA-5mg	(Z)-3-Methoxy-6-(3,4,5-trimethoxystyryl)benzene-1,2-diol	109971-63-3	95%	5mg	$176	2024-10-09
Ambeed	A247628-5mg	(Z)-3-Methoxy-6-(3,4,5-trimethoxystyryl)benzene-1,2-diol	109971-63-3	95+%	5mg	$100.0	2024-10-09
AstaTech	G12824-5mg	(Z)-3-METHOXY-6-(3,4,5-TRIMETHOXYSTYRYL)BENZENE-1,2-DIOL	109971-63-3	95%	5mg	$132	2024-10-09
ChemScence	CS-0083815-5mg	Combretastatin A-1	109971-63-3	97.49%	5mg	$100.0	2022-04-28
Cooke Chemical	M3494457-25mg	CombretastatinA-1	109971-63-3	97%	25mg	RMB 2800.00	2024-10-09
Crysdot LLC	CD12180812-100mg	(Z)-3-Methoxy-6-(3,4,5-trimethoxystyryl)benzene-1,2-diol	109971-63-3	95+%	100mg	$980	2024-10-09
eNovation Chemicals LLC	Y3123506-1mg	Combretastatin A1	109971-63-3	97%	1mg	$100	2024-10-09
MedChemExpress	HY-121993-10mM*1mLinDMSO	Combretastatin A-1	109971-63-3	97.49%	10mM*1mLinDMSO	￥1100	2023-07-26

Combretastatin A-1 Related Literature

1. Synthesis of water-soluble sugar derivatives of combretastatin A-4

Richard T. Brown,Brian W. Fox,John A. Hadfield,Alan T. McGown,Stephen P. Mayalarp,George R. Pettit,Julie A. Woods J. Chem. Soc. Perkin Trans. 1 1995 577
2. Decarboxylation of α,β-unsaturated aromatic lactones: synthesis of E-ortho-hydroxystilbenes from 3-arylcoumarins or isoaurones

Xihua Huang,Jie Liu,Jianfei Sheng,Xianheng Song,Zhibo Du,Mingkang Li,Xuejing Zhang,Yong Zou Green Chem. 2018 20 804
3. Combretastatin A-4 inspired novel 2-aryl-3-arylamino-imidazo-pyridines/pyrazines as tubulin polymerization inhibitors, antimitotic and anticancer agents

Nitesh Sanghai,Vaibhav Jain,Ranjan Preet,Somnath Kandekar,Sarita Das,Neha Trivedi,Purusottam Mohapatra,Garima Priyadarshani,Maneesh Kashyap,Dipon Das,Shakti Ranjan Satapathy,Sumit Siddharth,Sankar K. Guchhait,Chanakya N. Kundu,Prasad V. Bharatam Med. Chem. Commun. 2014 5 766
4. Design, synthesis and biological evaluation of combretastatin A-4 sulfamate derivatives as potential anti-cancer agents

Leilei Huang,Jinwen Huang,Hui Nie,Yingzi Li,Lixing Song,Fanhong Wu RSC Med. Chem. 2021 12 1374
5. Combretastatins: from natural products to drug discovery

Alessandra Cirla,John Mann Nat. Prod. Rep. 2003 20 558
6. Synthesis and biological evaluation of structurally diverse α-conformationally restricted chalcones and related analogues

Casey J. Maguire,Graham J. Carlson,Jacob W. Ford,Tracy E. Strecker,Ernest Hamel,Mary Lynn Trawick,Kevin G. Pinney Med. Chem. Commun. 2019 10 1445
7. An amino-benzosuberene analogue that inhibits tubulin assembly and demonstrates remarkable cytotoxicity

Rajendra P. Tanpure,Clinton S. George,Madhavi Sriram,Tracy E. Strecker,Justin K. Tidmore,Ernest Hamel,Amanda K. Charlton-Sevcik,David J. Chaplin,Mary Lynn Trawick,Kevin G. Pinney Med. Chem. Commun. 2012 3 720
8. Natural product and natural product derived drugs in clinical trials

Mark S. Butler,Avril A. B. Robertson,Matthew A. Cooper Nat. Prod. Rep. 2014 31 1612
9. Arylidene indanone scaffold: medicinal chemistry and structure–activity relationship view

José C. J. M. D. S. Menezes RSC Adv. 2017 7 9357
10. Synthesis and evaluation of antiproliferative microtubule-destabilising combretastatin A-4 piperazine conjugates

Niamh M. O'Boyle,Gloria Ana,Patrick M. Kelly,Seema M. Nathwani,Sara Noorani,Darren Fayne,Sandra A. Bright,Brendan Twamley,Daniela M. Zisterer,Mary J. Meegan Org. Biomol. Chem. 2019 17 6184

109971-63-3 (Combretastatin A-1) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:109971-63-3)Combretastatin A-1

Purity:99%/99%

Quantity:25mg/100mg

Price($):315.0/972.0